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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of the

Nickel-Curcumin complex. Curcumin, the active compound in turmeric, is known for its

therapeutic properties, which can be enhanced through complexation with metal ions like

nickel.[1] This guide synthesizes data from various scientific studies to present a detailed

analysis of the synthesis, structure, and characteristics of this complex, aimed at facilitating

further research and development.

Structural and Compositional Characteristics
The Nickel-Curcumin complex, often synthesized with a 1:2 metal-to-ligand stoichiometry,

involves curcumin acting as a bidentate ligand.[2][3] The complexation typically occurs through

the enolic hydroxyl group and the carbonyl group of curcumin, forming a stable six-membered

chelate ring with the Ni(II) ion.[2][3]

Table 1: Structural and Molar Properties
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Property Value Reference(s)

Stoichiometry (Metal:Ligand) 1:2 [2]

Molecular Formula [Ni(C₂₁H₁₉O₆)₂] [4]

Geometry
Octahedral or Distorted Square

Planar
[5][6]

Molar Conductivity
Typically low, indicating non-

electrolytic nature
[7][8]

Magnetic Moment (μeff)
2.9–3.3 B.M. (suggesting

paramagnetic nature)
[8]

Spectroscopic Properties
Spectroscopic analysis is crucial for confirming the formation and structure of the Nickel-

Curcumin complex.

Table 2: Spectroscopic Data
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Spectroscopic Technique
Key Findings &
Wavenumbers (cm⁻¹)

Reference(s)

Infrared (IR)

- Broadening or disappearance

of the phenolic O-H band

(around 3500 cm⁻¹) - Shift of

the C=O stretching vibration

(around 1629 cm⁻¹) to lower

frequencies - Appearance of

new bands corresponding to

Ni-O vibrations (around 465-

565 cm⁻¹)

[2][9][10]

UV-Visible (UV-Vis)

- A broad absorption band in

the visible region (around 620

nm) is indicative of d-d

transitions in the Ni(II) ion,

suggesting an octahedral

geometry.[11]

[11]

¹H-NMR

- The signal for the enolic

proton of curcumin disappears

upon complexation.

[2]

Physicochemical and Thermal Properties
The physicochemical properties of the Nickel-Curcumin complex, such as solubility and thermal

stability, are critical for its potential applications.

Table 3: Physicochemical and Thermal Data
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Property Description Reference(s)

Solubility

Generally insoluble in water

but soluble in polar organic

solvents like

dimethylformamide (DMF) and

dimethyl sulfoxide (DMSO).[12]

The complexation can

sometimes improve solubility

compared to free curcumin.[12]

[12]

Melting Point

A melting point range of 196 to

199°C has been reported for a

mixed ligand complex

containing Nickel and

Curcumin.[5]

[5]

Thermal Stability

Thermogravimetric analysis

(TGA) shows that the complex

is thermally stable, with

decomposition occurring at

higher temperatures compared

to free curcumin. The removal

of coordinated water

molecules is often observed at

temperatures above 150°C.

[13]

[2][13]

Electrochemical Properties

Cyclic voltammetry studies

have shown that a glassy

carbon electrode modified with

a Nickel-Curcumin complex

can act as an effective catalyst

for the oxidation of alcohols.

[12]

[12]

Experimental Protocols
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Synthesis of Nickel-Curcumin Complex
Objective: To synthesize the [Ni(Curcumin)₂] complex.

Materials:

Curcumin

Nickel(II) salt (e.g., Nickel Chloride or Nickel Acetate)

Ethanol

Sodium Hydroxide (NaOH) solution

Procedure:

Dissolve a specific molar amount of curcumin in ethanol.

In a separate vessel, dissolve the Nickel(II) salt in ethanol (or water, depending on the salt's

solubility).

Slowly add the Nickel(II) salt solution to the curcumin solution with constant stirring.

Adjust the pH of the mixture to be slightly alkaline (around 8-9) by adding a dilute NaOH

solution dropwise. This facilitates the deprotonation of the enolic hydroxyl group of curcumin.

Reflux the resulting mixture for a few hours. The formation of a precipitate indicates the

formation of the complex.

Cool the mixture to room temperature.

Filter the precipitate, wash it with ethanol and then with distilled water to remove any

unreacted starting materials.

Dry the resulting Nickel-Curcumin complex in a vacuum desiccator.

Characterization Techniques
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Infrared (IR) Spectroscopy: The IR spectra of both curcumin and the synthesized Nickel-

Curcumin complex are recorded using KBr pellets. A comparison of the spectra is done to

identify the shifts in the characteristic peaks of the hydroxyl and carbonyl groups, and the

appearance of new metal-oxygen bonds, confirming complexation.

UV-Visible (UV-Vis) Spectroscopy: The electronic absorption spectra of the complex

dissolved in a suitable solvent (e.g., DMF) are recorded. The presence of d-d transition

bands in the visible region is analyzed to infer the geometry of the complex.

Molar Conductivity Measurement: The molar conductivity of the complex is measured in a

suitable solvent (like DMF) at a specific concentration (e.g., 10⁻³ M). Low molar conductivity

values suggest a non-electrolytic nature.

Magnetic Susceptibility: The magnetic susceptibility of the solid complex is measured at

room temperature using a Gouy balance or a vibrating sample magnetometer. The effective

magnetic moment (μeff) is calculated to determine the number of unpaired electrons and

infer the geometry of the complex.

Thermogravimetric Analysis (TGA): The thermal stability of the complex is studied by heating

a small sample at a constant rate in a controlled atmosphere (e.g., nitrogen). The weight loss

at different temperatures provides information about the decomposition pattern and the

presence of coordinated or lattice water molecules.
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Caption: Workflow for the synthesis of the Nickel-Curcumin complex.
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Caption: Experimental workflow for the characterization of the Nickel-Curcumin complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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